![molecular formula C12H8N2O3S B8598259 5-[(3-Methyl-1,2-benzoxazol-5-yl)methylidene]-1,3-thiazolidine-2,4-dione CAS No. 648449-82-5](/img/structure/B8598259.png)
5-[(3-Methyl-1,2-benzoxazol-5-yl)methylidene]-1,3-thiazolidine-2,4-dione
Cat. No. B8598259
M. Wt: 260.27 g/mol
InChI Key: YUYJFDHNJDDNEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07846925B2
Procedure details
Following the general method as outlined in Example 1, starting from 3-Methyl-benzo[d]isoxazole-5-carbaldehyde (intermediate 6) and 1,3-thiazolidine-2,4-dione, the title compound was obtained.
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[C:6]2[CH:7]=[C:8]([CH:11]=O)[CH:9]=[CH:10][C:5]=2[O:4][N:3]=1.[S:13]1[CH2:17][C:16](=[O:18])[NH:15][C:14]1=[O:19]>>[CH3:1][C:2]1[C:6]2[CH:7]=[C:8]([CH:11]=[C:17]3[S:13][C:14](=[O:19])[NH:15][C:16]3=[O:18])[CH:9]=[CH:10][C:5]=2[O:4][N:3]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC1=NOC2=C1C=C(C=C2)C=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC1=NOC2=C1C=C(C=C2)C=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S1C(NC(C1)=O)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1=NOC2=C1C=C(C=C2)C=C2C(NC(S2)=O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
